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These application notes provide a detailed protocol for an in vitro kinase assay to measure the
phosphorylation of the EGFR (988-993) peptide substrate by the epidermal growth factor
receptor (EGFR) kinase. This assay is a valuable tool for studying EGFR kinase activity,
screening for inhibitors, and investigating the signaling pathways regulated by EGFR
phosphorylation at Tyrosine 992 (Tyr992).

Introduction

The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal
role in regulating cell proliferation, survival, and differentiation.[1][2][3] Upon ligand binding,
EGFR dimerizes and undergoes autophosphorylation on several tyrosine residues within its C-
terminal tail.[4][5] One of these key autophosphorylation sites is Tyr992.[4] The phosphorylated
Tyr992 (pTyr992) residue serves as a high-affinity binding site for the SH2 domains of
Phospholipase C-gamma 1 (PLCy1).[5][6] This interaction activates PLCy1, which in turn
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol
1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][6][7] This signaling cascade ultimately
leads to the activation of downstream pathways, including those mediated by protein kinase C
(PKC) and calcium mobilization, influencing various cellular processes.[5]
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The EGFR (988-993) peptide, with the amino acid sequence DADEYL, corresponds to the
region surrounding the Tyr992 autophosphorylation site. The phosphorylated version of this
peptide, [pTyr5] EGFR (988-993), where the tyrosine at position 5 is phosphorylated, is a
crucial reagent for studying the binding of downstream signaling proteins and for use in
phosphatase assays. The unphosphorylated peptide is an important substrate for in vitro EGFR
kinase assays.

This document provides a detailed protocol for a generic in vitro radiometric kinase assay to
measure the phosphorylation of the EGFR (988-993) peptide. This method can be adapted for
non-radiometric formats, such as fluorescence-based or luminescence-based assays.

EGFR Signaling Pathway at Tyrosine 992

The following diagram illustrates the signaling pathway initiated by the phosphorylation of
EGFR at Tyr992.
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1. Preparation

4 Prepare Reagents: )

- EGFR Kinase
- EGFR (988-993) Peptide
- Kinase Buffer
- [y-32P]ATP
- Inhibitor (optional) )

2. Kinase| Reaction

Incubate Kinase, Peptide,

Buffer, and [y-32P]ATP
(and inhibitor) at 30°C

3. Terminatior] & Separation

Stop reaction with
phosphoric acid

Spot reaction mixture

onto P81 phosphocellulose paper
and wash to remove
unincorporated ATP

4. Detection] & Analysis

Quantify incorporated 32P
using a scintillation counter

Calculate kinase activity
(e.g., pmol/min/ug)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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